2-(4-fluorophenyl)-3-oxo-N-(3-(trifluoromethyl)phenyl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-2-oxo-N-[3-(trifluoromethyl)phenyl]-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxamide
• InChI: InChI=1S/C21H18F4N4O2/c22-15-6-4-13(5-7-15)17-18(30)28-20(27-17)8-10-29(11-9-20)19(31)26-16-3-1-2-14(12-16)21(23,24)25/h1-7,12H,8-11H2,(H,26,31)(H,28,30)
• InChI Key: FXYSUKRCMQCSJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12NC(=O)C(=N2)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H18F4N4O2
• Molecular Weight: 434.4 g/mol
• CAS No.: 1216538-01-0

Description

2-(4-fluorophenyl)-3-oxo-N-(3-(trifluoromethyl)phenyl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide is a useful research compound. Its molecular formula is C21H18F4N4O2 and its molecular weight is 434.395. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Agent Research One of the significant applications of compounds similar to 2-(4-fluorophenyl)-3-oxo-N-(3-(trifluoromethyl)phenyl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide is in the development of antipsychotic agents. A study demonstrated that similar compounds have antipsychotic profiles in biochemical and behavioral pharmacological test models, indicating potential use in treating psychiatric disorders (Wise et al., 1985).

Antiviral Activity Another important application area is in antiviral research. Compounds with structural similarities have been found to exhibit strong activity against influenza A virus and human coronavirus, suggesting potential therapeutic use in the treatment of viral infections (Apaydın et al., 2020).

Cancer Research These compounds are also explored in cancer research for their potential as anticancer agents. For example, studies have identified that certain similar compounds display broad-spectrum antiproliferative activity against various cancer cell lines, highlighting their potential use in cancer therapy (Cihan-Üstündağ & Çapan, 2012).

Inhibitors of Gene Expression Moreover, these compounds have been investigated as inhibitors of NF-kappaB and AP-1 gene expression, which are critical in inflammatory and immune responses. This suggests their potential use in treating diseases associated with these pathways (Palanki et al., 2000).